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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1609341

An In-depth Technical Guide to the Physical Properties of 3-Octanol

Introduction

3-Octanol (CAS No: 589-98-0) is a secondary alcohol with the chemical formula CsH1sO.[1] It
is a colorless liquid characterized by a sweet, oily, and herbaceous odor.[2][3] This compound
is found naturally in various plants, such as Camellia sinensis (tea) and Perilla frutescens, and
serves multiple roles as a flavoring agent, fragrance ingredient, pheromone, and metabolite.[2]
Given its applications in the food, fragrance, and chemical industries, a thorough understanding
of its physical properties is essential for researchers, scientists, and professionals involved in
drug development and chemical synthesis. This guide provides a detailed overview of the key
physical properties of 3-Octanol, with a specific focus on its boiling and melting points, and
outlines the standard experimental protocols for their determination.

Physical and Chemical Properties

The fundamental physical properties of 3-Octanol are critical for its handling, application, and
purification. These properties are summarized in the table below, providing a comprehensive
dataset for laboratory and industrial use.

Data Presentation: Physical Properties of 3-Octanol
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Property Value Conditions
Boiling Point 173-176 °C @ 760 mmHg
Melting Point -45 °C @ 760 mmHg
Density 0.818 g/mL @ 25 °C
Molar Mass 130.231 g/mol
Refractive Index 1.426 - 1.427 n20/D
Flash Point 67 - 68 °C
Vapor Pressure ~1 mmHg @ 20 °C
Vapor Density ~4.5 (vs air)
Solubility Soluble in. alcohol, ether;

Insoluble in water
Appearance Colorless liquid
Odor Sweet, oily, nutty, warm,

herbaceous

References:[1][2][3][4][5][6][71[8][9]

Experimental Protocols

Accurate determination of physical properties such as boiling and melting points is crucial for
compound identification and purity assessment.[10][11] The following sections detail standard
laboratory procedures for measuring these values for 3-Octanol.

Protocol 1: Determination of Boiling Point via Capillary
Method (Thiele Tube)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[11] The Thiele tube method is a convenient and widely used technique
that requires only a small amount of sample.[12]

Materials:
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Thiele tube

High-boiling point mineral oil

Thermometer (0-200 °C range)

Small glass vial (e.g., Durham tube, 6x50 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Sample of 3-Octanol (~0.5 mL)

Procedure:

Sample Preparation: Fill the small glass vial to about half-full with 3-Octanol.[12]
Capillary Insertion: Place the capillary tube into the vial with its open end down.[12]

Apparatus Assembly: Attach the vial to the thermometer using a small rubber band, ensuring
the bottom of the vial is level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and attached vial into the Thiele tube, which
should be filled with mineral oil to a level above the side-arm junction. The sample should be
positioned near the center of the main body of the tube.[12]

Heating: Gently heat the side arm of the Thiele tube with a small flame.[13] The shape of the
tube promotes convection currents, ensuring uniform heat distribution through the oil bath.

Observation: As the temperature rises, air trapped in the capillary tube will expand and
slowly bubble out. As the temperature approaches the boiling point, a continuous and rapid
stream of bubbles will emerge from the capillary tip.[12]

Boiling Point Determination: Once a vigorous stream of bubbles is observed, remove the
heat source. The oil bath will begin to cool.
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e Recording: The boiling point is the temperature at which the stream of bubbles ceases and
the liquid just begins to be drawn back into the capillary tube.[12] Record this temperature.
For accuracy, the determination should be repeated with a fresh sample.

Workflow for Boiling Point Determination
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Prepare Sample:
Fill vial with 3-Octanol,
insert inverted capillary tube.

Assemble Apparatus:
Attach vial to thermometer,
place in Thiele tube.

Heat Side Arm:
Gently heat to raise oil temperature.

Observe Bubbles:
Watch for a continuous stream
of bubbles from capillary.

Remove Heat Source

Allow to Cool

Record Temperature:
Note temperature when liquid
re-enters capillary.

Click to download full resolution via product page

Workflow for Boiling Point Determination using a Thiele Tube.
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Protocol 2: Determination of Melting Point via Capillary
Method (Melting Point Apparatus)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[14] For pure crystalline compounds, this occurs over a very narrow range (typically 0.5-
1.0 °C).[10][15] Since 3-Octanol's melting point is -45 °C, this procedure would require a
cryostat or a specialized low-temperature melting point apparatus. The general principles,
however, remain the same.

Materials:

Low-temperature melting point apparatus (e.g., with a cooling stage)

Capillary tubes (open at one end)

Sample of 3-Octanol (solidified)

Spatula or tamping rod

Procedure:

Sample Freezing: Cool a small sample of 3-Octanol below its melting point (-45 °C) until it is
completely solid.

o Sample Preparation: Finely powder the frozen 3-Octanol in a cold environment (e.g., on a
cooled mortar and pestle).

o Capillary Packing: Tap the open end of a capillary tube into the powdered sample to collect a
small amount. Invert the tube and tap the sealed end gently on a hard surface to pack the
solid into the bottom. The packed sample height should be 1-2 mm.[15]

o Apparatus Setup: Place the packed capillary tube into the sample holder of the low-
temperature melting point apparatus. Ensure the apparatus has been pre-cooled to a
temperature at least 10-15 °C below the expected melting point.

o Heating/Warming: Set the apparatus to warm the sample at a slow, controlled rate (e.g., 1-2
°C per minute) as it approaches the melting point.[10] A rapid initial scan can be performed
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to find an approximate range, followed by a slower, more accurate measurement.[10]

o Observation: Observe the sample through the magnified viewing port.
e Recording Melting Range:
o Record the temperature (T1) at which the first drop of liquid becomes visible.[11]

o Record the temperature (T2) at which the last crystal of the solid completely melts into a
liquid.[11]

e Reporting: The melting point is reported as the range from T1 to T2. For a pure substance,
this range should be narrow.

Workflow for Melting Point Determination
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Prepare Sample:
Freeze, powder, and pack
3-Octanol into capillary tube.

Setup Apparatus:
Place capillary in cooled
melting point apparatus.

Warm Sample:
Heat at a slow, controlled
rate (1-2 °C/min).

Observe Sample:
View through eyepiece for signs of melting.

Record T1:
Temperature at which
the first liquid drop appears.

Record T2:
Temperature at which all
solid has melted.

Click to download full resolution via product page

Workflow for Melting Point Determination using the Capillary Method.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1609341?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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